Cas no 1823364-22-2 (3-(2-Iodobenzyl)oxetane)

• Product Name: 3-(2-Iodobenzyl)oxetane
• CAS No: 1823364-22-2
• MF: C₁₀H₁₁IO
• MW: 274.098215341568
• CID: 4918010
• Update Time: 2025-10-28

3-(2-Iodobenzyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-(2-IODOBENZYL)OXETANE
• 3-(2-Iodobenzyl)oxetane

• Inchi： 1S/C10H11IO/c11-10-4-2-1-3-9(10)5-8-6-12-7-8/h1-4,8H,5-7H2
• InChI Key： PTSBAELSFFLDGZ-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Additional information on 3-(2-Iodobenzyl)oxetane

Recent Advances in the Study of 3-(2-Iodobenzyl)oxetane and Related Compounds in Chemical Biology and Pharmaceutical Research

The compound 3-(2-Iodobenzyl)oxetane (CAS: 1823364-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This oxetane derivative, characterized by the presence of an iodine atom on the benzyl group, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its role in medicinal chemistry, particularly in the development of targeted therapies and imaging agents.

One of the key areas of research involving 3-(2-Iodobenzyl)oxetane is its application in radiopharmaceuticals. The iodine atom in the compound provides a convenient site for radiolabeling, making it a promising candidate for positron emission tomography (PET) imaging. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the successful incorporation of this compound into a series of radiolabeled probes for imaging tumor-associated biomarkers. The study highlighted the compound's stability under physiological conditions and its ability to selectively bind to target proteins, offering new avenues for cancer diagnosis and monitoring.

In addition to its imaging applications, 3-(2-Iodobenzyl)oxetane has been investigated as a building block for the synthesis of small-molecule inhibitors. Researchers have leveraged its oxetane ring, which is known to enhance the metabolic stability and bioavailability of drug candidates, to design inhibitors targeting enzymes such as kinases and proteases. A recent preprint on bioRxiv detailed the use of this compound in the development of a potent inhibitor for a kinase implicated in inflammatory diseases. The study reported significant improvements in both potency and selectivity compared to previous generations of inhibitors, underscoring the compound's potential in drug discovery.

Another notable advancement is the exploration of 3-(2-Iodobenzyl)oxetane in the context of covalent drug design. The iodine substituent allows for efficient cross-coupling reactions, enabling the rapid assembly of diverse chemical libraries. A 2024 paper in *Angewandte Chemie* described a high-throughput screening approach using this compound to identify covalent modulators of protein-protein interactions. The findings revealed several lead compounds with promising activity profiles, paving the way for further optimization and preclinical evaluation.

Despite these promising developments, challenges remain in the widespread adoption of 3-(2-Iodobenzyl)oxetane in pharmaceutical applications. Issues such as scalability of synthesis, potential off-target effects, and the need for further pharmacokinetic studies must be addressed. However, the growing body of research underscores the compound's versatility and its potential to contribute to the next generation of therapeutics and diagnostic tools. Future studies are expected to focus on optimizing its properties and expanding its applications in precision medicine.